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Compound of Interest

Compound Name: 3-(3-Methylphenoxy)azetidine

Cat. No.: B1343967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 3-(3-
Methylphenoxy)azetidine hydrochloride (CAS RN: 1236862-21-7). Adherence to these

protocols is crucial to ensure personnel safety and maintain the integrity of the compound.

Product Information and Safety Data
Chemical Properties:

Property Value Source

Chemical Name
3-(3-methylphenoxy)azetidine

hydrochloride
[1]

CAS Number 1236862-21-7 [1]

Molecular Formula C10H14ClNO [1]

Molecular Weight 199.68 g/mol [1]

Form Solid

Hazard Identification:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1343967?utm_src=pdf-interest
https://www.benchchem.com/product/b1343967?utm_src=pdf-body
https://www.benchchem.com/product/b1343967?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB13721381.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB13721381.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB13721381.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB13721381.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-(3-Methylphenoxy)azetidine hydrochloride is classified as a hazardous substance. All

personnel handling this compound must be fully aware of the potential risks.

Hazard Classification Precautionary Statements

Skin Irritation Category 2 H315: Causes skin irritation.[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation.[2]

Acute Oral Toxicity Category 4
H302: Harmful if swallowed.[3]

[4]

Respiratory Tract Irritation Category 3
H335: May cause respiratory

irritation.[3][4]

Signal Word: Warning[2]

Hazard Pictograms:

alt text

Experimental Protocols
Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling 3-(3-Methylphenoxy)azetidine
hydrochloride.

Eye Protection: Wear safety glasses with side shields or goggles.[3] Face shields are

recommended when handling larger quantities.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[2] Gloves

should be inspected prior to use and replaced immediately if contaminated, punctured, or

torn.

Body Protection: A laboratory coat must be worn at all times.[3] For larger quantities or when

there is a risk of splashing, additional protective clothing may be necessary.
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Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[4]

Handling Protocol
Work in a well-ventilated area, preferably in a chemical fume hood.[2][5]

Avoid the formation of dust and aerosols.[4]

Avoid contact with skin, eyes, and clothing.[2][5]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][3]

Do not eat, drink, or smoke in the laboratory.[6]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Storage Protocol
Proper storage is essential to maintain the stability and integrity of the compound.

Store in a tightly closed container.[2][5]

Keep in a cool, dry, and well-ventilated area.[5]

Some suppliers recommend storage at 2-8°C.[3]

Protect from moisture.[2]

Store away from incompatible materials such as strong oxidizing agents.[6][7]

First Aid Measures
In the event of exposure, follow these first aid procedures immediately:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[3][8]
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In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[3][4] Remove contaminated clothing and wash it before reuse.[2] If skin irritation persists,

seek medical attention.[2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes.[3][8] Remove

contact lenses, if present and easy to do. Continue rinsing.[3] Seek immediate medical

attention.

If Swallowed: Do NOT induce vomiting.[5] Rinse mouth with water.[3] Never give anything by

mouth to an unconscious person.[5] Seek immediate medical attention.[3]

Spill and Disposal Protocol
Spills:

Evacuate the area and ensure adequate ventilation.[3]

Wear appropriate PPE as described in section 2.1.[3]

Avoid generating dust.[3]

For small spills, carefully sweep up the solid material and place it in a suitable, closed

container for disposal.[3][5]

Prevent the spill from entering drains.[3][6]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[9]

Do not dispose of it with regular laboratory trash.

Visual Workflow
The following diagram illustrates the recommended workflow for handling 3-(3-
Methylphenoxy)azetidine hydrochloride.
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Handling Workflow for 3-(3-Methylphenoxy)azetidine hydrochloride

Preparation

Post-Handling

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Step 1

Weigh Compound Carefully
(Avoid Dust Generation)

Step 2

Perform Experimental Procedure

Step 3

Spill Response
If spill occurs

Decontaminate Work Area

Step 4

First Aid for Exposure
If exposure occurs

Dispose of Waste Properly

Step 5

Return Compound to Storage

Step 6

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-(3-Methylphenoxy)azetidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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